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Compound of Interest

Compound Name: Elenestinib

Cat. No.: B11927276 Get Quote

Technical Support Center: Elenestinib
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

potential issues encountered during experiments with Elenestinib, with a focus on addressing

batch-to-batch variability.

Frequently Asked Questions (FAQs)
Q1: What is Elenestinib and what is its mechanism of action?

Elenestinib, also known as BLU-263, is an orally active and selective tyrosine kinase inhibitor.

[1][2] It specifically targets the KIT D816V mutation, which is a driver in approximately 95% of

cases of systemic mastocytosis (SM).[1][3] By inhibiting this mutated protein, Elenestinib leads

to the death of mutated mast cells, thereby reducing mast cell burden and alleviating symptoms

associated with SM.[1][4] A key feature of Elenestinib is its limited ability to cross the blood-

brain barrier, which is expected to minimize central nervous system side effects.[1][5][6]

Q2: What are the main applications of Elenestinib in research?

Elenestinib is primarily used in research for studying systemic mastocytosis and other mast

cell disorders driven by the KIT D816V mutation.[3][7] It serves as a tool to investigate the

signaling pathways involved in these diseases and to evaluate the therapeutic potential of

targeting the KIT D816V mutation.
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Q3: What are the physical and chemical properties of Elenestinib?

The known physical and chemical properties of Elenestinib are summarized in the table below.

Verifying these properties can be a crucial first step in assessing a new batch of the compound.

Property Value Source

Molecular Formula C27H29FN10O [8]

Molecular Weight 528.6 g/mol [8]

IUPAC Name

2-[4-[4-[4-[5-[(1S)-1-amino-1-

(4-fluorophenyl)ethyl]pyrimidin-

2-yl]piperazin-1-yl]pyrrolo[2,1-f]

[1][7][8]triazin-6-yl]pyrazol-1-

yl]ethanol

[8]

Appearance Powder [9]

Solubility
DMSO: 100 mg/mL (159.59

mM)
[9]

IC50 (for KIT D816V) 6 nM [2]

Q4: How should I store and handle Elenestinib?

For long-term storage, Elenestinib powder should be kept at -20°C for up to one month or

-80°C for up to six months.[2] Stock solutions should be prepared in fresh DMSO.[9] It is

important to note that moisture-absorbing DMSO can reduce the solubility of the compound.[9]

Troubleshooting Guide: Addressing Batch-to-Batch
Variability
Inconsistent experimental results when using different batches of a small molecule inhibitor like

Elenestinib can be a significant challenge. This guide provides a systematic approach to

troubleshoot and mitigate such variability.

Diagram: Troubleshooting Workflow for Batch Variability
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Initial Observation

Phase 1: Compound Verification

Phase 2: Experimental Parameter Review

Phase 3: Biological Variability Assessment

Resolution

Inconsistent results between
Elenestinib batches

Perform Quality Control Checks
(Purity, Identity, Concentration)

Compare results with
Certificate of Analysis (CoA)

QC Passed?

Review Experimental Protocol
(Reagents, Cell lines, Assay conditions)

Yes

Normalize data based on new IC50
or contact supplier for replacement

No

Verify stability and quality
of all reagents

Authenticate cell lines
(Mycoplasma, STR profiling)

Ensure consistent protocol
execution across experiments

Investigate Biological Variability
(Passage number, cell density)

Perform dose-response curve
for each new batch

Compare IC50 values
between batches

Consistent Results Achieved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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